Cas no 1178100-39-4 (N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide)
N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide is a sulfonamide derivative featuring a bromo and methyl substituent on the aromatic ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the bromo group enhances its reactivity in cross-coupling reactions, while the sulfonamide moiety offers versatility in further functionalization. Its well-defined structure and high purity make it suitable for research applications requiring precise molecular modifications. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in method development and scale-up processes.
1178100-39-4 structure
Product Name:N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide
CAS No:1178100-39-4
MF:C11H16BrNO2S
MW:306.219241142273
MDL:MFCD12650342
CID:1024767
PubChem ID:53211036
Update Time:2025-06-08
N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide
- 4-Bromo-N,N-diethyl-3-methylbenzenesulfomide
- ACMC-2099ux
- AG-L-20496
- AK-92547
- ANW-17047
- CTK4B0442
- MolPort-011-000-670
- N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide
- N,N-Diethyl-4-bromo-3-methylbenzenesulfonamide
- DTXSID40681099
- CS-0441780
- 1178100-39-4
- A1-44233
- MFCD12650342
- BS-25439
- F74326
- AKOS008940168
- 4-Bromo-N,N-diethyl-3-methylbenzene-1-sulfonamide
- DB-371220
-
- MDL： MFCD12650342
- Inchi： 1S/C11H16BrNO2S/c1-4-13(5-2)16(14,15)10-6-7-11(12)9(3)8-10/h6-8H,4-5H2,1-3H3
- InChI Key： JVXNAGZLBXXGGB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C)S(N(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 305.00851g/mol
- Monoisotopic Mass: 305.00851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 45.8Ų
N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB311046-1 g |
N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide; 98% |
1178100-39-4 | 1g |
€246.00 | 2023-06-21 | ||
| Fluorochem | 213187-1g |
4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide |
1178100-39-4 | 95% | 1g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 213187-5g |
4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide |
1178100-39-4 | 95% | 5g |
￡600.00 | 2022-03-01 | |
| Alichem | A019087618-5g |
4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide |
1178100-39-4 | 95% | 5g |
$400.00 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1265471-1g |
4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide |
1178100-39-4 | 98% | 1g |
$220 | 2023-09-01 | |
| TRC | D443873-100mg |
N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide |
1178100-39-4 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | D443873-250mg |
N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide |
1178100-39-4 | 250mg |
$155.00 | 2023-05-18 | ||
| TRC | D443873-500mg |
N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide |
1178100-39-4 | 500mg |
$236.00 | 2023-05-18 | ||
| TRC | D443873-1g |
N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide |
1178100-39-4 | 1g |
$333.00 | 2023-05-18 | ||
| Ambeed | A261557-250mg |
4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide |
1178100-39-4 | 98% | 250mg |
$32.0 | 2025-02-21 |
N,N-Diethyl 4-bromo-3-methylbenzenesulfonamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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